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Compound of Interest

Compound Name: 5-Bromo-2-(difluoromethyl)thiazole

Cat. No.: B1378917 Get Quote

An In-Depth Technical Guide to the Safe Handling and Application of 5-Bromo-2-
(difluoromethyl)thiazole

This document serves as a comprehensive technical guide for researchers, scientists, and drug

development professionals on the safe handling, storage, and application of 5-Bromo-2-
(difluoromethyl)thiazole. As a pivotal building block in modern medicinal chemistry, this

fluorinated heterocyclic compound offers unique properties for the synthesis of novel

therapeutic agents. However, its chemical nature necessitates a thorough understanding of its

hazard profile and the implementation of rigorous safety protocols. This guide synthesizes

authoritative safety data with practical, field-proven insights to ensure its effective and safe

utilization in a laboratory setting.

The information herein primarily references chemical safety data for thiazole derivatives with

similar structures and hazard profiles, including 2-Bromo-5-(difluoromethyl)thiazole (CAS No.

1785449-20-8). The handling and safety procedures described are applicable and essential for

minimizing risk when working with this class of compounds.

Part 1: Physicochemical and Toxicological Profile
Understanding the fundamental properties of 5-Bromo-2-(difluoromethyl)thiazole is the first

step toward safe handling. The presence of bromine, a difluoromethyl group, and the thiazole

core all contribute to its specific reactivity and toxicological characteristics.

Physicochemical Data Summary
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Property Value Source

Molecular Formula C₄H₂BrF₂NS [1]

Molecular Weight 214.03 g/mol [1]

CAS Number 1319255-36-1 [2]

Synonym(s)
2-Bromo-5-

(difluoromethyl)-1,3-thiazole
[1]

Storage Temperature
4°C, under inert nitrogen

atmosphere
[1]

Calculated LogP 2.8432 [1]

Toxicological Overview
The primary hazards associated with this compound are acute toxicity, skin and eye irritation,

and respiratory tract irritation.[1][3] The Globally Harmonized System (GHS) of Classification

and Labelling of Chemicals categorizes it with the signal word "Warning," indicating a moderate

hazard level.

Acute Toxicity: The compound is harmful if swallowed (H302), in contact with skin (H312), or

if inhaled (H332).[3] While specific LD50 data for this exact molecule is not readily available,

studies on other substituted thiazole derivatives have shown the potential for significant liver

and kidney damage in vivo following acute oral exposure.[4] This underscores the

importance of preventing all routes of exposure.

Irritation: It is classified as causing skin irritation (H315) and serious eye irritation (H319).[1]

[3] Direct contact can lead to redness, inflammation, and potential chemical burns.

Respiratory Effects: Inhalation may cause respiratory irritation (H335), leading to symptoms

such as coughing and shortness of breath.[3]

Part 2: Hazard Identification and GHS Classification
Proper hazard identification is critical for risk assessment. The following table summarizes the

GHS classification, which should be clearly displayed on all containers and in the relevant
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Safety Data Sheet (SDS).

GHS Classification Code Description

Pictogram GHS07 (Exclamation Mark)

Indicates skin and eye

irritation, skin sensitization,

acute toxicity (harmful),

narcotic effects, or respiratory

tract irritation.

Signal Word Warning [1]

Hazard Statements H302 Harmful if swallowed.[1][3]

H315 Causes skin irritation.[1][3]

H319
Causes serious eye irritation.

[1][3]

H335
May cause respiratory

irritation.[1][3]

Precautionary Statements

P261, P264, P270, P271,

P280, P301+P310,

P302+P352, P304+P340,

P305+P351+P338, P405,

P501

These codes correspond to

preventative measures,

response actions, storage, and

disposal.[1][5]

Part 3: Exposure Controls and Personal Protection
A multi-layered approach, prioritizing engineering controls over personal protective equipment

(PPE), is essential for minimizing exposure.

Hierarchy of Controls
The most effective safety strategies follow the hierarchy of controls. For a chemical like 5-
Bromo-2-(difluoromethyl)thiazole in a research setting, the focus is on engineering controls,

administrative controls, and PPE.
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Hierarchy of Controls for Chemical Handling

Engineering Controls
(Primary Barrier)

Administrative Controls
(Procedural Rules)

• Use in a certified chemical fume hood.
• Ensure safety shower & eyewash station are accessible.

Personal Protective Equipment (PPE)
(Last Line of Defense)

• Develop Standard Operating Procedures (SOPs).
• Restrict access to authorized personnel.

• Do not work alone.

• Chemical safety goggles & face shield.
• Nitrile gloves & lab coat.

• Closed-toe shoes.

Click to download full resolution via product page

Caption: Hierarchy of Controls for Safe Chemical Handling.

Detailed PPE Protocol
Eye and Face Protection: Always wear chemical safety goggles that conform to EU Standard

EN166 or OSHA 29 CFR 1910.133 regulations.[6] When there is a risk of splashing, a face

shield should be worn in addition to goggles.

Skin Protection:

Gloves: Wear nitrile gloves. Before use, inspect them for any signs of degradation or

puncture. It is crucial to consult the glove manufacturer's data for breakthrough time and

permeation rates. Change gloves immediately if contamination is suspected.
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Clothing: A flame-resistant lab coat must be worn and fully buttoned. Ensure clothing fully

covers the arms and legs. Do not wear shorts or open-toed shoes in the laboratory.[7]

Respiratory Protection: All work must be conducted within a properly functioning chemical

fume hood.[5] If, under extraordinary circumstances (e.g., major spill, engineering control

failure), exposure to vapors or aerosols is possible, a NIOSH/MSHA-approved respirator with

an organic vapor cartridge is required.[6]

Part 4: Safe Handling and Storage Protocol
Adherence to a strict, step-by-step protocol for handling and storage is non-negotiable.

Experimental Workflow for Safe Handling

Safe Handling Workflow

1. Preparation

2. Handling & Dispensing

• Verify fume hood certification.
• Don all required PPE.

• Prepare spill kit and waste container.

3. Post-Procedure

• Purge vessel with Nitrogen.
• Transfer required amount slowly.

• Keep container tightly sealed when not in use.

4. Waste Disposal

• Decontaminate work surfaces.
• Remove PPE correctly.
• Wash hands thoroughly.

• Segregate halogenated waste.
• Label container clearly.

• Dispose via institutional EHS.

Click to download full resolution via product page

Caption: Step-by-step workflow for handling the reagent.

Storage Requirements
Condition: Store in a tightly sealed container to prevent moisture ingress and evaporation.[5]

[6]

Temperature: Maintain at 4°C for long-term stability.[1]

Atmosphere: Store under an inert atmosphere, such as nitrogen, to prevent potential

degradation.[1]
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Location: Keep in a cool, dry, and well-ventilated area designated for hazardous chemicals.

[6] The storage location should be locked and accessible only to authorized personnel.[5]

Incompatibilities: Store away from strong oxidizing agents.[6]

Part 5: Emergency Response Procedures
Rapid and correct response to an emergency can significantly mitigate harm.

First Aid Measures
Inhalation: Immediately move the affected person to fresh air. If breathing is difficult, provide

oxygen. Seek immediate medical attention.[5][6]

Skin Contact: Remove all contaminated clothing immediately. Flush the affected skin with

copious amounts of water and soap for at least 15 minutes.[5][7] Seek medical attention if

irritation persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[6] Remove contact lenses if present and

easy to do.[5] Seek immediate medical attention.

Ingestion: Do NOT induce vomiting.[5] Clean the mouth with water and drink plenty of water

afterward.[7] Call a poison control center or doctor immediately.[5]

Spill and Fire Response
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Caption: Emergency response flowchart for a chemical spill.

Fire Fighting: Use carbon dioxide, alcohol-resistant foam, or dry chemical powder.[5] Do not

use a direct water jet. Firefighters should wear self-contained breathing apparatus. Be aware

that thermal decomposition can lead to the release of irritating and toxic gases, including

nitrogen oxides, sulfur oxides, carbon oxides, and hydrogen halides.[5]

Part 6: Reactivity and Synthetic Context
While stable under recommended storage conditions, 5-Bromo-2-(difluoromethyl)thiazole is

a reactive molecule designed for chemical synthesis.
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Hazardous Reactions: Avoid contact with strong oxidizing agents, which can lead to

vigorous, exothermic reactions.[6]

Synthetic Utility: The thiazole ring is a common scaffold in many biologically active

compounds and approved drugs.[8][9] This particular building block is valuable in drug

discovery for several reasons:

The bromo group at the 5-position is a versatile handle for cross-coupling reactions (e.g.,

Suzuki, Stille, Sonogashira), allowing for the introduction of diverse molecular fragments.

The difluoromethyl group at the 2-position is often used as a bioisostere for a hydroxyl or

thiol group, potentially improving metabolic stability and cell permeability.

The synthesis of such thiazoles often employs methods like the Hantzsch synthesis, which

involves the reaction of α-haloketones with thioamides.[10][11] Understanding these

reaction types provides insight into the compound's inherent reactivity.

Part 7: Applications in Research & Development
The thiazole moiety is considered a "privileged structure" in medicinal chemistry, appearing in

numerous pharmaceuticals with a wide range of activities.[8][12] Derivatives of 5-Bromo-2-
(difluoromethyl)thiazole are actively being investigated for various therapeutic applications,

including:

Anticancer agents[12]

Antimicrobial (antibacterial and antifungal) compounds[8][13]

Anti-inflammatory drugs[13]

Its utility in these fields drives its presence in research labs, making the dissemination of robust

safety information paramount to protecting the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAH5056403&productDescription=5-BROMO-2-FLRO-M-XYLENE+97%25+1G&vendorId=VN00024248&countryCode=US&language=en
https://pmc.ncbi.nlm.nih.gov/articles/PMC7865802/
https://www.wisdomlib.org/science/journal/world-journal-of-pharmaceutical-research/d/doc1377454.html
https://kuey.net/index.php/kuey/article/download/3647/2378/8412
https://www.mdpi.com/1420-3049/22/5/757
https://pmc.ncbi.nlm.nih.gov/articles/PMC7865802/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9268695/
https://www.benchchem.com/product/b1378917?utm_src=pdf-body
https://www.benchchem.com/product/b1378917?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC9268695/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7865802/
https://www.mdpi.com/1420-3049/24/9/1741
https://www.mdpi.com/1420-3049/24/9/1741
https://www.benchchem.com/product/b1378917?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1378917?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. chemscene.com [chemscene.com]

2. 1319255-36-1|5-Bromo-2-(difluoromethyl)thiazole|BLD Pharm [bldpharm.com]

3. pubchem.ncbi.nlm.nih.gov [pubchem.ncbi.nlm.nih.gov]

4. Study of acute oral toxicity of the thiazole derivative N-(1-methyl-2-methyl-pyridine)-N-(p-
bromophenylthiazol-2-yl)-hydrazine in a Syrian hamster - PubMed [pubmed.ncbi.nlm.nih.gov]

5. sds.fluorochem.co.uk [sds.fluorochem.co.uk]

6. fishersci.com [fishersci.com]

7. fishersci.com [fishersci.com]

8. An Overview of the Synthesis and Antimicrobial, Antiprotozoal, and Antitumor Activity of
Thiazole and Bisthiazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]

9. A review on thiazole based compounds andamp; it’s pharmacological activities
[wisdomlib.org]

10. kuey.net [kuey.net]

11. mdpi.com [mdpi.com]

12. Thiazole: A Versatile Standalone Moiety Contributing to the Development of Various
Drugs and Biologically Active Agents - PMC [pmc.ncbi.nlm.nih.gov]

13. New Series of Thiazole Derivatives: Synthesis, Structural Elucidation, Antimicrobial
Activity, Molecular Modeling and MOE Docking | MDPI [mdpi.com]

To cite this document: BenchChem. [Safety and handling of 5-Bromo-2-
(difluoromethyl)thiazole]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1378917#safety-and-handling-of-5-bromo-2-
difluoromethyl-thiazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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